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Compound of Interest

Compound Name: Venturicidin A

Cat. No.: B1683044 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical compounds are paramount. This document

provides essential, immediate safety and logistical information for the proper disposal of

Venturicidin A, a macrolide antibiotic known to inhibit mitochondrial ATP synthase.[1][2]

Adherence to these procedural guidelines is critical for ensuring laboratory safety and

environmental protection.

Safety and Handling
Before disposal, it is crucial to handle Venturicidin A with appropriate safety measures. Always

handle the compound in a well-ventilated area.[3] Personal protective equipment, including

chemical-impermeable gloves, and tightly fitting safety goggles, should be worn to avoid

contact with the skin and eyes.[3] Avoid the formation of dust and aerosols during handling.[3]

In case of accidental contact, follow the first-aid measures outlined in the safety data sheet.

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for Venturicidin A. This

information is critical for understanding the potential hazards associated with the compound.

Metric Value Species

Intraperitoneal LD50 400 mg/kg Mouse

IC50 (HEK cells) 31 µg/mL Human
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Data sourced from Cayman Chemical Safety Data Sheet and a research article on

MedchemExpress.com.

Step-by-Step Disposal Procedure
The proper disposal of Venturicidin A, as with many potent antibiotics, requires careful

consideration to prevent environmental contamination and the development of antibiotic

resistance. Do not discharge Venturicidin A into sewer systems or contaminate water,

foodstuffs, feed, or seed by storage or disposal.

Collection of Waste:

Collect waste Venturicidin A, including pure compound and any contaminated materials

(e.g., pipette tips, vials), in a suitable and clearly labeled, closed container.

Stock solutions of Venturicidin A are considered hazardous chemical waste and should

be collected in an approved container for chemical waste.

Treatment of Contaminated Labware:

Reusable labware that has come into contact with Venturicidin A should be

decontaminated.

Contaminated disposable labware should be collected as chemical waste.

Disposal of Unused Media:

Cell culture media containing Venturicidin A should be treated as chemical waste.

While some antibiotics can be deactivated by autoclaving, it is crucial to confirm if this

method is effective for Venturicidin A. If the heat stability of Venturicidin A is unknown,

treat the media as chemical waste.

Final Disposal Method:

The primary recommended method for the disposal of Venturicidin A waste is through a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.
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Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for proper disposal according to local, state, and federal

regulations.

Disposal of Contaminated Packaging:

Empty containers can be triple-rinsed (or the equivalent). The rinsate should be collected

as hazardous chemical waste.

After rinsing, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.

Combustible packaging materials may be disposed of via controlled incineration with flue

gas scrubbing.

Mechanism of Action
Venturicidin A primarily functions by inhibiting ATP synthase, a critical enzyme in both

bacterial and mitochondrial energy production. This inhibition leads to a cascade of effects that

are particularly effective in potentiating the effects of other antibiotics, such as

aminoglycosides.
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Caption: Mechanism of Venturicidin A action on a bacterial cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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